Cas no 118687-87-9 (2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-)

2H-Quinolizine,octahydro-1-(1H-indol-3-yl)- structure
118687-87-9 structure
Product Name:2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-
CAS No:118687-87-9
MF:C17H22N2
MW:254.369984149933
CID:148026
PubChem ID:355886
Update Time:2025-04-19

2H-Quinolizine,octahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-
    • 1-(1H-indol-3-yl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
    • 2H-Quinolizine, octahydro-1-(1H-indol-3-yl)-
    • NSC-610530
    • 118687-87-9
    • NSC610530
    • Octahydro-1-(1H-indol-3-yl)-2H-quinolizine
    • Inchi: 1S/C17H22N2/c1-2-8-16-13(6-1)15(12-18-16)14-7-5-11-19-10-4-3-9-17(14)19/h1-2,6,8,12,14,17-18H,3-5,7,9-11H2
    • InChI Key: HRCHVCCGADGSSF-UHFFFAOYSA-N
    • SMILES: N12CCCCC1C(C1=CNC3C=CC=CC1=3)CCC2

Computed Properties

  • Exact Mass: 253.17063
  • Monoisotopic Mass: 254.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 19Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 433°C at 760 mmHg
  • Flash Point: 215.7°C
  • Refractive Index: 1.639
  • PSA: 16.13
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